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Compound of Interest

Compound Name:

Cat. No.: B8264456

(S)-2-(Methylsulfinyl)ethanol

Get Quote
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Parameter

Critical Directive

Primary Hazard

Skin Permeator / Irritant.[1][2][3] Analogous to
DMSO, sulfoxides can carry toxic solutes

through the dermal barrier.

Waste Stream

Non-Halogenated Organic Solvent Waste.[4]

Segregation

STRICTLY SEPARATE from strong oxidizers
(e.g., perchlorates, permanganates) and acyl

halides.

Spill Response

Absorb with vermiculite or sand. Do NOT use
paper towels if the substance is hot or mixed

with oxidizers.

Destruction

High-temperature incineration equipped with a

scrubber for sulfur oxides (

).
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Chemical Profile & Hazard Assessment

To dispose of a chemical safely, one must understand its reactivity profile. (S)-2-
(Methylsulfinyl)ethanol is a chiral sulfoxide with a terminal alcohol.

Chemical Structure:

CAS Number: 188924-30-3 (Generic/Racemate: 3085-45-8; (R)-isomer: 188924-29-0) [1].

Physical State: Viscous liquid or low-melting solid (depending on purity/temperature).

Reactivity Logic:
o Sulfoxide Group (

): Acts as a weak nucleophile. It can be oxidized to a sulfone (
) or reduced to a sulfide (thioether).

o Chirality: While the (S)-configuration is critical for enantioselective synthesis, it does not
alter the disposal thermodynamics compared to the racemate.

o Thermal Stability: Sulfoxides can undergo thermal decomposition (Pummerer-type
rearrangements) at high temperatures, releasing toxic/odorous volatiles.

Critical Warning: Like Dimethyl Sulfoxide (DMSO), this compound is hygroscopic and a potent
solvent. If dissolved with cytotoxic drugs or heavy metals, the waste mixture assumes the
toxicity of the solute because the sulfoxide facilitates skin absorption [2].

Pre-Disposal Segregation & Treatment

Before removing the waste from the fume hood, you must segregate it based on chemical
compatibility.

Segregation Logic Diagram
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Compatible Solvents
(MeOH, EtOH, Acetone)
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Figure 1: Segregation logic preventing incompatible mixtures. Sulfoxides react violently with
acyl halides and strong oxidizers.

Detailed Disposal Protocols
Protocol A: Liquid Waste Disposal (Pure or Solution)

Applicability: Reaction mother liquors, expired reagents, or flash chromatography fractions.

» Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid
standard LDPE if the waste contains aggressive co-solvents (e.g., DCM).

e Labeling:

o

Attach a hazardous waste tag.

[¢]

Chemical Name: Write fully: "(S)-2-(Methylsulfinyl)ethanol".

[¢]

Constituents: List all solvents (e.g., "5% (S)-2-(Methylsulfinyl)ethanol, 95% Methanol").

Hazard Checkbox: Mark "Irritant”" and "Combustible".

o

e Transfer:
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o Pour waste into the container using a funnel in a fume hood.

o Do not fill >90% to allow for thermal expansion.

o Secondary Containment: Place the waste bottle in a secondary tray to catch drips.

» Storage: Store in the Satellite Accumulation Area (SAA) until pickup. Ensure the cap is tightly
closed to prevent moisture absorption (hygroscopic) and odor release.

Protocol B: Solid Waste & Debris

Applicability: Contaminated gloves, pipette tips, silica gel, and paper towels.
e Debris Collection:

o Collect all contaminated solids in a transparent polyethylene bag (minimum 4 mil
thickness).

 Silica Gel (Chromatography):

o If the compound was purified via column chromatography, the silica gel contains adsorbed
sulfoxide.

o Flash off volatile solvents (Hexane/EtOAc) in the hood before bagging the silica.
o Transfer dry silica to a dedicated "Solid Hazardous Waste" bucket.

e Sharps:
o Contaminated needles must go into a rigid Sharps Container, never soft bags.

e Sealing:

o Twist and tape the bag neck (gooseneck seal) to prevent volatile leakage.

Regulatory Compliance (RCRA & EPA)

In the United States, this compound is not explicitly "P-listed” or "U-listed" under RCRA (40
CFR § 261.33). However, the generator is responsible for making a Waste Determination [3].
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Status for (S)-2-
Regulatory Category (_ ) Action Required
(Methylsulfinyl)ethanol

Unlikely (Flash point likely o )
Check flash point if mixed with

Ignitability (D0O01) >60°C/140°F due to -OH
flammable solvents.
group).
o ) ) None, unless mixed with
Corrosivity (D002) pH is typically neutral. )
acids/bases.
o Stable under normal Keep away from water-reactive
Reactivity (D0O03) B
conditions. substances.[1]
o ) Treat as toxic due to skin
Toxicity (D004-D043) Not a TC constituent.

permeation risk.

European Union (REACH): Dispose of as European Waste Code (EWC) 07 01 04* (other
organic solvents, washing liquids and mother liquors) [4].

Emergency Procedures
Spill Workflow Diagram

Don PPE: . . 5
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Figure 2: Step-by-step spill response protocol.[1][3][5][6] Speed is critical to prevent odor
dispersion and surface permeation.

EXxposure Response

o Skin Contact: Wash immediately with soap and copious water for 15 minutes.[7] Do not use
ethanol to wash skin, as it may increase permeability [2].

o Eye Contact: Rinse with water for 15 minutes, lifting eyelids.[2][7][8] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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